5-Butoxy-2-cyanothiophen-3-yl diethyl phosphate

• CAS No.: 61124-97-8
• Molecular Formula: C13H20NO5PS
• Molecular Weight: 333.34 g/mol
• IUPAC Name: (5-butoxy-2-cyanothiophen-3-yl) diethyl phosphate
• InChI: InChI=1S/C13H20NO5PS/c1-4-7-8-16-13-9-11(12(10-14)21-13)19-20(15,17-5-2)18-6-3/h9H,4-8H2,1-3H3
• InChI Key: ITCIENINGSRYEX-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=C(S1)C#N)OP(=O)(OCC)OCC

Description

5-Butoxy-2-cyanothiophen-3-yl diethyl phosphate is a useful research compound. Its molecular formula is C13H20NO5PS and its molecular weight is 333.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

7.7 g of potassium carbonate and 8.6 g of O,O-diethyl chlorophosphate were added to a solution of 11 g of 2-cyano-3-hydroxy-5-n-butoxy-thiophene in 150 ml of acetonitrile and the mixture was stirred for 16 hours at room temperature and was then filtered. The filtrate was evaporated to dryness and the residue was taken up in ethyl ether. The ether phase was washed with an aqueous solution of 100 g/l of sodium chloride and then with an aqueous 0.1N sodium hydroxide solution containing 100 g/l of sodium chloride. The solution was dried, treated with activated carbon, filtered and evaporated to dryness under reduced pressure to obtain 15.5 g of 2-cyano-3-(diethoxyphosphoryloxy)-5-n-butoxy-thiophene with a refractive index of nD20 = 1.500.

Synthesis routes and methods II

Procedure details